Cas no 1609409-53-1 (Ethyl 1,2,5,6-Tetrahydro-3-hydroxy-α,2-dioxo-1-4-(2-oxo-1-piperidinyl)phenyl-4-pyridineacetate)

• Product Name: Ethyl 1,2,5,6-Tetrahydro-3-hydroxy-α,2-dioxo-1-4-(2-oxo-1-piperidinyl)phenyl-4-pyridineacetate
• CAS No: 1609409-53-1
• MF: C₂₀H₂₂N₂O₆
• MW: 386.398485660553
• CID: 5210324
• Update Time: 2025-10-28

Ethyl 1,2,5,6-Tetrahydro-3-hydroxy-α,2-dioxo-1-4-(2-oxo-1-piperidinyl)phenyl-4-pyridineacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(5-hydroxy-6-oxo-1-(4-(2-oxopiperidin-1-yl)phenyl)-1,2,3,6-tetrahydropyridin-4-yl)-2-oxoacetate
• Ethyl 1,2,5,6-Tetrahydro-3-hydroxy-α,2-dioxo-1-4-(2-oxo-1-piperidinyl)phenyl-4-pyridineacetate

• Inchi： 1S/C20H22N2O6/c1-2-28-20(27)18(25)15-10-12-22(19(26)17(15)24)14-8-6-13(7-9-14)21-11-4-3-5-16(21)23/h6-9,24H,2-5,10-12H2,1H3
• InChI Key： FQMBRRSOHCEQJV-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C(=O)C(=O)OCC)CCN1C1C=CC(N2CCCCC2=O)=CC=1)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Ethyl 1,2,5,6-Tetrahydro-3-hydroxy-α,2-dioxo-1-4-(2-oxo-1-piperidinyl)phenyl-4-pyridineacetate

Ethyl 1,2,5,6-Tetrahydro-3-hydroxy-α,2-dioxo-1-(4-(2-oxo-1-piperidinyl)phenyl)-4-pyridineacetate: A Comprehensive Overview

Ethyl 1,2,5,6-tetrahydro-3-hydroxy-α,2-dioxo-1-(4-(2-oxo-1-piperidinyl)phenyl)-4-pyridineacetate is a complex organic compound with the CAS number 1609409-53-1. This compound belongs to the class of pyridine derivatives and exhibits a unique combination of functional groups that make it a subject of interest in both academic and industrial research. The molecule features a pyridine ring fused with a tetrahydrofuran-like structure, along with an ethoxy group and a piperidinone moiety, which contribute to its versatile chemical properties.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its structural complexity allows for multiple interaction sites, making it a promising candidate for targeting various biological pathways. For instance, researchers have explored its ability to modulate kinase activity, which is crucial in the development of anti-cancer therapies. The presence of the piperidinone group has been shown to enhance the compound's bioavailability, enabling it to cross cellular membranes more efficiently.

The synthesis of Ethyl 1,2,5,6-tetrahydro-3-hydroxy-α,2-dioxo-1-(4-(2-oxo-1-piperidinyl)phenyl)-4-pyridineacetate involves a multi-step process that combines principles from both organic synthesis and combinatorial chemistry. The key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of the piperidinone moiety via nucleophilic substitution. The use of advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the compound's structure and purity.

From a pharmacological perspective, this compound has demonstrated significant activity in preclinical models. Studies conducted on its antiproliferative effects against various cancer cell lines have shown promising results. Additionally, its ability to inhibit specific enzymes involved in inflammation has positioned it as a potential candidate for treating chronic inflammatory diseases. The compound's selectivity profile is particularly noteworthy, as it shows minimal off-target effects compared to existing drugs in its class.

One of the most recent advancements in understanding this compound involves its application in targeted drug delivery systems. Researchers have explored the possibility of attaching this molecule to nanoparticles or liposomes to enhance its delivery efficiency to specific tissues. This approach not only improves therapeutic efficacy but also reduces systemic toxicity, making it a more viable option for clinical applications.

In terms of chemical stability, Ethyl 1,2,5,6-tetrahydro-3-hydroxy-α,2-dioxo-1-(4-(2-oxo-1-piperidinyl)phenyl)-4-pyridineacetate exhibits moderate stability under standard storage conditions. However, exposure to light or high temperatures can lead to degradation products that may affect its pharmacokinetic properties. To address this issue, innovative packaging solutions and storage recommendations have been proposed based on accelerated stability studies.

The development of this compound has also contributed significantly to our understanding of heterocyclic chemistry. Its unique structure serves as a model for designing similar molecules with enhanced biological activity. By modifying substituents on the pyridine ring or altering the piperidinone group's configuration, chemists can potentially create derivatives with improved therapeutic profiles.

In conclusion, Ethyl 1,2,5,6-tetrahydro-3-hydroxy-α,2-dioxo-1-(4-(2-oxo-1-piperidinyl)phenyl)-4-pyridineacetate represents a fascinating intersection of organic synthesis and pharmacology. Its complex structure and diverse functional groups make it a valuable tool in both research and industry settings. As ongoing studies continue to uncover new applications and mechanisms of action for this compound,its role in advancing medical science is expected to grow significantly in the coming years.